methyl 3-(5-bromo-1H-indazol-1-yl)propanoate
Overview
Description
Methyl 3-(5-bromo-1H-indazol-1-yl)propanoate, also known as MBRIPP, is a synthetic compound that has found various applications in medicinal and scientific research. It is a white crystalline solid that is soluble in water and ethanol. The compound is used as a reagent in organic synthesis, as a catalyst in the formation of polymers, and as a precursor in the synthesis of drugs. MBRIPP is also used as a research tool to study the structure and function of proteins, enzymes, and other biological molecules.
Scientific Research Applications
Methyl 3-(5-bromo-1H-indazol-1-yl)propanoate has been used in a wide range of scientific research applications, including the study of protein structure and function, enzyme activity, and drug metabolism. The compound has also been used to study the interactions between proteins and small molecules, as well as the effects of various compounds on cell proliferation and differentiation. methyl 3-(5-bromo-1H-indazol-1-yl)propanoate has also been used to study the structure and function of DNA and RNA molecules, as well as the effects of drugs on the central nervous system.
Mechanism of Action
Methyl 3-(5-bromo-1H-indazol-1-yl)propanoate is believed to act as a competitive inhibitor of enzymes, such as cytochrome P450 enzymes. It is thought to bind to the active site of the enzyme, preventing the binding of the substrate and thus inhibiting the enzyme’s activity. methyl 3-(5-bromo-1H-indazol-1-yl)propanoate has also been found to act as an antioxidant, scavenging free radicals and protecting cells from oxidative damage.
Biochemical and Physiological Effects
methyl 3-(5-bromo-1H-indazol-1-yl)propanoate has been found to have a variety of biochemical and physiological effects. It has been shown to inhibit the activity of cytochrome P450 enzymes, which are involved in the metabolism of drugs and other compounds. methyl 3-(5-bromo-1H-indazol-1-yl)propanoate has also been found to act as an antioxidant, scavenging free radicals and protecting cells from oxidative damage. Additionally, methyl 3-(5-bromo-1H-indazol-1-yl)propanoate has been found to inhibit the activity of several enzymes involved in cell proliferation and differentiation, such as DNA polymerase, topoisomerase, and DNA methyltransferase.
Advantages and Limitations for Lab Experiments
Methyl 3-(5-bromo-1H-indazol-1-yl)propanoate has several advantages for laboratory experiments. It is relatively inexpensive and easy to synthesize, and it is soluble in water and ethanol. Additionally, methyl 3-(5-bromo-1H-indazol-1-yl)propanoate is relatively stable and has a low toxicity. However, there are some limitations to using methyl 3-(5-bromo-1H-indazol-1-yl)propanoate in laboratory experiments. It is not very soluble in organic solvents, and it is not very soluble in lipids. Additionally, methyl 3-(5-bromo-1H-indazol-1-yl)propanoate is not very stable in alkaline solutions, and it is not very soluble in biological fluids.
Future Directions
There are several potential future directions for research on methyl 3-(5-bromo-1H-indazol-1-yl)propanoate. The compound could be further studied to better understand its mechanism of action, as well as its biochemical and physiological effects. Additionally, methyl 3-(5-bromo-1H-indazol-1-yl)propanoate could be studied in more detail to further elucidate its effects on enzymes and proteins. Additionally, methyl 3-(5-bromo-1H-indazol-1-yl)propanoate could be studied in combination with other compounds to better understand its effects on cell proliferation and differentiation. Furthermore, methyl 3-(5-bromo-1H-indazol-1-yl)propanoate could be used in the synthesis of drugs, as well as in the development of new polymers and materials. Finally, methyl 3-(5-bromo-1H-indazol-1-yl)propanoate could be used to study the effects of drugs on the central nervous system, as well as to study the effects of drugs on the metabolism of other compounds.
Synthesis Methods
Methyl 3-(5-bromo-1H-indazol-1-yl)propanoate can be synthesized using a variety of methods, including the reaction of 5-bromo-1H-indazol-1-yl)propanoic acid with methyl bromide in the presence of a base catalyst. The reaction is carried out in an inert atmosphere and the product is isolated by precipitation or recrystallization.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for methyl 3-(5-bromo-1H-indazol-1-yl)propanoate involves the reaction of 5-bromo-1H-indazole with ethyl 3-bromopropionate, followed by esterification with methanol.", "Starting Materials": [ "5-bromo-1H-indazole", "ethyl 3-bromopropionate", "methanol" ], "Reaction": [ "Step 1: 5-bromo-1H-indazole is reacted with ethyl 3-bromopropionate in the presence of a base such as potassium carbonate in DMF to form methyl 3-(5-bromo-1H-indazol-1-yl)propanoate.", "Step 2: The resulting product is then esterified with methanol in the presence of a catalyst such as sulfuric acid to yield the final product, methyl 3-(5-bromo-1H-indazol-1-yl)propanoate." ] } | |
CAS RN |
2113338-28-4 |
Product Name |
methyl 3-(5-bromo-1H-indazol-1-yl)propanoate |
Molecular Formula |
C11H11BrN2O2 |
Molecular Weight |
283.1 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
